Cas no 2639455-69-7 (tert-butyl 2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylate)

• Product Name: tert-butyl 2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylate
• CAS No: 2639455-69-7
• MF: C₁₃H₂₃NO₄S
• MW: 289.391022920609
• CID: 5665535
• PubChem ID: 165903468
• Update Time: 2025-08-03

tert-butyl 2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylate
• EN300-27732719
• 2639455-69-7
• tert-butyl 2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylate

• Inchi： 1S/C13H23NO4S/c1-12(2,3)18-11(15)10-8-19(16,17)9-13(10)4-6-14-7-5-13/h10,14H,4-9H2,1-3H3
• InChI Key： LXVVVTHNKOVYEP-UHFFFAOYSA-N
• SMILES： S1(CC(C(=O)OC(C)(C)C)C2(CCNCC2)C1)(=O)=O

Computed Properties

• Exact Mass: 289.13477939g/mol
• Monoisotopic Mass: 289.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl 2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylate

Comprehensive Overview of tert-butyl 2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylate (CAS No. 2639455-69-7)

The compound tert-butyl 2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylate (CAS No. 2639455-69-7) is a highly specialized spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a spiro[4.5]decane core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its sulfone and carboxylate functional groups, which enhance its reactivity and applicability in drug discovery.

In recent years, the demand for spirocyclic compounds has surged, driven by their versatility in medicinal chemistry. The tert-butyl group in tert-butyl 2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylate provides steric protection, improving the compound's stability during synthetic processes. This attribute is particularly valuable in the development of protease inhibitors and kinase modulators, which are hot topics in oncology and neurodegenerative disease research.

The sulfone moiety in this compound is another critical feature, as it often contributes to enhanced binding affinity and metabolic stability in drug candidates. This aligns with current trends in AI-driven drug design, where computational models prioritize molecules with sulfone groups for their favorable pharmacokinetic properties. Additionally, the azaspiro scaffold is gaining attention for its role in central nervous system (CNS) therapeutics, addressing conditions like depression and Parkinson's disease.

From a synthetic chemistry perspective, tert-butyl 2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylate serves as a building block for constructing complex heterocycles. Its carboxylate group allows for further functionalization, enabling the creation of diverse derivatives. This flexibility is crucial for high-throughput screening (HTS) campaigns, where rapid diversification of core structures is essential for identifying lead compounds.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, tert-butyl 2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylate exhibits favorable green chemistry metrics, such as reduced toxicity and biodegradability. This aligns with the growing emphasis on sustainable synthesis in the pharmaceutical industry, a topic frequently searched by professionals seeking eco-friendly alternatives.

In conclusion, tert-butyl 2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylate (CAS No. 2639455-69-7) represents a cutting-edge tool for modern drug discovery. Its spirocyclic architecture, combined with functional group diversity, positions it at the forefront of medicinal chemistry innovation. As researchers continue to explore its applications, this compound is poised to contribute significantly to advancements in precision medicine and targeted therapies.